Cas no 1187166-23-9 (6-Methyl-2-(4-phenoxybenzoyl)pyridine)

• Product Name: 6-Methyl-2-(4-phenoxybenzoyl)pyridine
• CAS No: 1187166-23-9
• MF: C₁₉H₁₅NO₂
• MW: 289.327904939651
• CID: 4684517
• Update Time: 2025-07-23

6-Methyl-2-(4-phenoxybenzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Methyl-2-(4-phenoxybenzoyl)pyridine
• (6-Methylpyridin-2-yl)(4-phenoxyphenyl)methanone

• Inchi： 1S/C19H15NO2/c1-14-6-5-9-18(20-14)19(21)15-10-12-17(13-11-15)22-16-7-3-2-4-8-16/h2-13H,1H3
• InChI Key： RDSMKHJKWVETKR-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1C=CC(=CC=1)C(C1C=CC=C(C)N=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 356
• Topological Polar Surface Area: 39.2

Additional information on 6-Methyl-2-(4-phenoxybenzoyl)pyridine

Introduction to 6-Methyl-2-(4-phenoxybenzoyl)pyridine (CAS No. 1187166-23-9)

6-Methyl-2-(4-phenoxybenzoyl)pyridine, identified by its Chemical Abstracts Service (CAS) number 1187166-23-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential applications in drug development. The structural features of 6-Methyl-2-(4-phenoxybenzoyl)pyridine, particularly the presence of a methyl group and a phenoxybenzoyl moiety, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for medicinal chemists.

The phenoxybenzoyl substituent in the molecule introduces a phenolic group that can participate in hydrogen bonding interactions, while the pyridine core provides a nitrogen-rich environment conducive to further functionalization. These characteristics make 6-Methyl-2-(4-phenoxybenzoyl)pyridine a versatile intermediate in the synthesis of more complex molecules, including potential drug candidates. Recent advancements in synthetic chemistry have enabled more efficient and scalable production methods for this compound, facilitating its incorporation into various research and development pipelines.

In the realm of pharmaceutical research, 6-Methyl-2-(4-phenoxybenzoyl)pyridine has been explored for its potential biological activities. Studies have indicated that this compound may exhibit properties relevant to several therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer effects. The pyridine derivative class is particularly well-documented for its role in modulating enzyme activity and receptor interactions, which are critical mechanisms in drug action. The specific arrangement of functional groups in 6-Methyl-2-(4-phenoxybenzoyl)pyridine suggests that it could interact with biological targets in novel ways, warranting further investigation.

One of the most compelling aspects of 6-Methyl-2-(4-phenoxybenzoyl)pyridine is its utility as a building block for more intricate molecular architectures. Researchers have leveraged its structural framework to design derivatives with enhanced pharmacological profiles. For instance, modifications to the phenoxybenzoyl group or the methyl substituent can fine-tune solubility, metabolic stability, and target specificity. Such flexibility underscores the compound's importance in medicinal chemistry and highlights its potential as a precursor for next-generation therapeutics.

The synthesis of 6-Methyl-2-(4-phenoxybenzoyl)pyridine typically involves multi-step organic reactions, often starting from readily available pyridine precursors. Advanced catalytic methods have been employed to improve yield and purity, reducing the environmental impact of production processes. Additionally, computational chemistry techniques are increasingly used to predict optimal reaction pathways and predict the biological activity of synthesized compounds before experimental validation. This integration of computational and experimental approaches accelerates the discovery process and enhances the efficiency of drug development programs.

Recent studies have also explored the role of 6-Methyl-2-(4-phenoxybenzoyl)pyridine in modulating signaling pathways associated with diseases such as cancer and neurodegenerative disorders. The compound's ability to interact with key proteins and enzymes has been investigated through both in vitro and in vivo models. Preliminary findings suggest that it may influence pathways involved in cell proliferation, apoptosis, and inflammation—mechanisms that are central to many diseases. These observations open up new avenues for therapeutic intervention and underscore the importance of continued research into this promising compound.

The pharmaceutical industry has taken note of these developments, with several companies incorporating 6-Methyl-2-(4-phenoxybenzoyl)pyridine into their pipeline for preclinical studies. Its unique structural features make it an attractive candidate for further optimization into viable drug candidates. As research progresses, collaborations between academic institutions and industry partners will be crucial in translating laboratory findings into clinical applications. This synergy will not only accelerate drug discovery but also ensure that compounds like 6-Methyl-2-(4-phenoxybenzoyl)pyridine reach patients who could benefit from their therapeutic potential.

Looking ahead, the future prospects for 6-Methyl-2-(4-phenoxybenzoyl)pyridine appear promising, driven by ongoing advancements in synthetic methodologies and an increased focus on innovative drug design strategies. The compound's versatility as a chemical scaffold positions it as a cornerstone in the development of novel therapeutics across multiple disease indications. As researchers continue to uncover its biological significance and refine its synthetic routes, its impact on pharmaceutical science is expected to grow significantly.